Cas no 1214741-24-8 ((5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride)

• Product Name: (5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride
• CAS No: 1214741-24-8
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 3161070
• PubChem ID: 75530605
• Update Time: 2025-05-23

(5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride
• 1214741-24-8
• AKOS027426160
• (5S)-5-[(benzylamino)methyl]pyrrolidin-2-one;hydrochloride
• (5S)-5-[(Benzylamino)Methyl]Pyrrolidin-2-One Hydrochloride
• (5S)-5-[(Benzylamino)methyl]-2-pyrrolidinone hydrochloride
• (S)-5-((Benzylamino)methyl)pyrrolidin-2-one hydrochloride

• MDL： MFCD11656747
• Inchi： 1S/C12H16N2O.ClH/c15-12-7-6-11(14-12)9-13-8-10-4-2-1-3-5-10;/h1-5,11,13H,6-9H2,(H,14,15);1H/t11-;/m0./s1
• InChI Key： KMBVDZRDOCCCLX-MERQFXBCSA-N
• SMILES： Cl.O=C1CC[C@@H](CNCC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 240.1029409Da
• Monoisotopic Mass: 240.1029409Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on (5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride

(5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1214741-24-8, known as (5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinone derivatives, which are widely studied for their potential applications in drug discovery and development. The benzylamino group attached to the pyrrolidinone ring introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and biological evaluation.

Recent studies have highlighted the importance of (5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride in the context of enzyme inhibition and drug design. Researchers have explored its ability to modulate key enzymes involved in various biological pathways, such as kinases and proteases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase implicated in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development.

The synthesis of (5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride involves a multi-step process that combines principles of stereochemistry and catalytic asymmetric synthesis. The use of chiral catalysts has been pivotal in achieving the desired stereochemical outcome, particularly the (5S) configuration. This approach not only ensures high enantiomeric excess but also aligns with the growing demand for sustainable and efficient synthetic methodologies in the pharmaceutical industry.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound. These studies have provided valuable insights into the spatial arrangement of atoms, which is critical for understanding its interactions with biological targets.

One of the most promising applications of (5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride lies in its potential as a building block for more complex molecules. Its versatile structure allows for further functionalization at various positions, enabling chemists to explore a wide range of chemical modifications. For example, researchers have investigated the addition of hydroxyl or methyl groups to enhance solubility and bioavailability, which are crucial factors in drug design.

From an environmental perspective, there is growing interest in understanding the biodegradability and ecological impact of compounds like (5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its potential use in eco-friendly pharmaceutical formulations.

In conclusion, (5S)-5-(Benzylamino)methylpyrrolidin-2-one Hydrochloride (CAS No. 1214741-24-8) represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity and synthetic versatility, positions it as a valuable tool for future research and development efforts. As ongoing studies continue to unravel its full potential, this compound is poised to make a meaningful impact in the quest for novel therapeutic agents.